Cas no 898416-24-5 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide
• CAS No: 898416-24-5
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 5482634
• PubChem ID: 16806021
• Update Time: 2025-07-17

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]benzenesulfonamide
• AKOS024667389
• CHEMBL1478588
• N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)benzenesulfonamide
• N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl]benzenesulfonamide
• HMS3026M11
• F2659-0076
• 898416-24-5
• MLS001237484
• SMR000811929
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide

• Inchi： 1S/C20H20N2O3S/c23-26(24,17-8-2-1-3-9-17)21-15-19(20-11-6-14-25-20)22-13-12-16-7-4-5-10-18(16)22/h1-11,14,19,21H,12-13,15H2
• InChI Key： YCSVJVMGJHXMAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC(C1=CC=CO1)N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide

Comprehensive Overview of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide (CAS No. 898416-24-5)

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide (CAS No. 898416-24-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique combination of indole and furan moieties, which are known for their diverse biological activities. The compound's molecular architecture makes it a promising candidate for exploring novel therapeutic applications, particularly in the fields of drug discovery and medicinal chemistry.

The growing interest in N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide is driven by its potential role in modulating specific biological pathways. Researchers are particularly intrigued by its sulfonamide group, which is a common pharmacophore in many FDA-approved drugs. This structural feature is often associated with enzyme inhibition and receptor binding, making it a valuable scaffold for designing new bioactive molecules. Recent studies have also highlighted its relevance in neuropharmacology and inflammatory disease research, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 898416-24-5 presents an interesting challenge due to its hybrid heterocyclic system. The indole and furan rings require specialized strategies for efficient construction, often involving palladium-catalyzed cross-coupling or multicomponent reactions. These methodologies are frequently searched by synthetic chemists, reflecting the compound's appeal in method development and green chemistry initiatives. Its synthesis also intersects with popular topics like atom economy and catalytic efficiency, which are critical for sustainable pharmaceutical production.

The physicochemical properties of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide have been extensively characterized to support its potential applications. With a molecular weight of 368.44 g/mol and moderate lipophilicity, this compound exhibits favorable drug-like properties according to Lipinski's rule of five. These characteristics are frequently queried in ADMET prediction databases and cheminformatics platforms, underscoring its relevance in modern computational chemistry workflows. The compound's solubility profile and metabolic stability are also active areas of investigation, particularly for researchers working on oral bioavailability optimization.

In the context of current research trends, CAS No. 898416-24-5 has been examined for its potential interactions with various biological targets. Preliminary data suggest possible activity against kinase enzymes and G-protein-coupled receptors, which are hot topics in targeted therapy development. These findings align with frequent search queries about small molecule inhibitors and signal transduction modulation. However, comprehensive structure-activity relationship studies are still needed to fully elucidate its pharmacological potential.

The analytical characterization of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are crucial for confirming the compound's structural integrity and purity, which are essential considerations in pharmaceutical quality control. The analytical data for this compound are often referenced in discussions about spectral interpretation and compound identification, which are common challenges in organic chemistry laboratories.

From a commercial perspective, CAS No. 898416-24-5 is primarily available as a research chemical for investigative purposes. Its current applications focus on lead compound development and mechanistic studies rather than direct therapeutic use. This aligns with the growing market for specialty chemicals in academic and industrial research settings. The compound's pricing and availability are frequently searched topics among procurement specialists in the pharmaceutical supply chain.

Looking ahead, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzenesulfonamide represents an exciting avenue for future research. Its structural features offer numerous opportunities for molecular optimization and derivatization, which could lead to improved pharmacokinetic properties or novel biological activities. These possibilities resonate with current interests in fragment-based drug design and privileged structures in medicinal chemistry. As research continues, this compound may contribute valuable insights to ongoing efforts in personalized medicine and therapeutic innovation.